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Compound of Interest

Compound Name: Ipolamiide

Cat. No.: B1207568 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides essential safety and logistical information for the proper disposal of

Ipolamiide, a member of the iridoid glycoside family.

While a specific Safety Data Sheet (SDS) for Ipolamiide is not readily available, data from

structurally similar iridoid glycosides, such as Aucubin and Genipin, indicate that this class of

compounds should be handled with care. Toxicological studies on other iridoid glycosides also

suggest the potential for adverse health effects at certain concentrations. Therefore, a cautious

approach to the disposal of Ipolamiide is warranted to ensure the safety of laboratory

personnel and to minimize environmental impact.

Chemical and Physical Properties of Ipolamiide
A summary of the known quantitative data for Ipolamiide is presented below.

Property Value Source

Molecular Formula C₁₇H₂₆O₁₁ PubChem[1]

Molecular Weight 406.4 g/mol PubChem[1]

CAS Number 27934-98-1 PubChem[1]
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Hazard Assessment of Structurally Similar Iridoid
Glycosides
To inform a safe disposal plan for Ipolamiide, the hazard classifications of related iridoid

glycosides have been considered.

Compound CAS Number
Hazard
Classification

Source

Aucubin 479-98-1
Acute toxicity - oral 4

(Harmful if swallowed)

Cayman Chemical

SDS[2], ECHEMI

SDS[3]

Genipin 6902-77-8
Acute Toxicity - Oral 3

(Toxic if swallowed)

MedchemExpress

SDS[4], Cayman

Chemical SDS[5],

Sigma-Aldrich SDS[6]

A toxicological study on an iridoid glycoside extract from Lamiophlomis rotata indicated

potential for hemolytic anemia and diarrhea in rats at higher doses[7].

Ipolamiide Disposal Workflow
The following diagram outlines the recommended step-by-step process for the safe disposal of

Ipolamiide waste.
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Start: Ipolamiide Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Type
(Solid, Liquid, Sharps)

3a. Solid Waste
(e.g., contaminated labware)

Solid

3b. Liquid Waste
(e.g., solutions)

Liquid

3c. Sharps Waste
(e.g., contaminated needles)

Sharps

4a. Place in a Labeled,
Sealed Hazardous Waste Bag

4b. Collect in a Labeled,
Leak-Proof Hazardous Waste Container

4c. Place in a Labeled,
Puncture-Resistant Sharps Container

5. Store in a Designated
Hazardous Waste Accumulation Area

6. Arrange for Pickup by
Certified Hazardous Waste Disposal Service

End: Disposal Complete

Click to download full resolution via product page

A flowchart for the proper disposal of Ipolamiide waste.
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Detailed Disposal Procedures
Based on the available data for similar compounds, Ipolamiide should be treated as a

potentially hazardous substance. The following step-by-step procedures are recommended for

its disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling Ipolamiide waste.

This includes, but is not limited to:

Nitrile gloves

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Ipolamiide, such as weigh boats, contaminated

paper towels, and empty vials, in a designated hazardous waste bag.

Ensure the bag is clearly labeled with "Hazardous Waste" and the specific chemical name,

"Ipolamiide".

Seal the bag when it is full or at the end of the experimental procedure.

Liquid Waste:

Collect all liquid waste containing Ipolamiide in a designated, leak-proof hazardous waste

container.

The container must be compatible with the solvents used.

Clearly label the container with "Hazardous Waste," the chemical name "Ipolamiide," and

the approximate concentration and solvent composition.
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Keep the container securely closed when not in use.

Sharps Waste:

Dispose of any sharps contaminated with Ipolamiide, such as needles or Pasteur

pipettes, in a designated, puncture-resistant sharps container.

The container should be clearly labeled with "Hazardous Waste," "Sharps," and the

chemical name "Ipolamiide."

3. Storage:

Store all Ipolamiide waste containers in a designated and properly ventilated hazardous

waste accumulation area.

Ensure the storage area is secure and away from incompatible materials.

4. Final Disposal:

Do not dispose of Ipolamiide down the drain or in the regular trash.

Arrange for the collection and disposal of all Ipolamiide waste through your institution's

certified hazardous waste disposal service.

Follow all local, state, and federal regulations for hazardous waste disposal.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Ipolamiide, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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